Cas no 105398-03-6 (Propanediamide, N-butyl-N'-(6-methoxy-2-benzothiazolyl)-)

Propanediamide, N-butyl-N'-(6-methoxy-2-benzothiazolyl)- structure
105398-03-6 structure
Product Name:Propanediamide, N-butyl-N'-(6-methoxy-2-benzothiazolyl)-
CAS No:105398-03-6
MF:C15H19N3O3S
MW:321.3946621418
CID:1153026
Update Time:2024-07-27

Propanediamide, N-butyl-N'-(6-methoxy-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanediamide, N-butyl-N'-(6-methoxy-2-benzothiazolyl)-
    • Propanediamide, N1-butyl-N3-(6-methoxy-2-benzothiazolyl)-
    • Inchi: 1S/C15H19N3O3S/c1-3-4-7-16-13(19)9-14(20)18-15-17-11-6-5-10(21-2)8-12(11)22-15/h5-6,8H,3-4,7,9H2,1-2H3,(H,16,19)(H,17,18,20)
    • InChI Key: QDHFFFIFTMLSAG-UHFFFAOYSA-N
    • SMILES: C(NCCCC)(=O)CC(NC1=NC2=CC=C(OC)C=C2S1)=O

Experimental Properties

  • Density: 1.276±0.06 g/cm3(Predicted)
  • Melting Point: 244-245 °C(Solv: ethyl acetate (141-78-6))
  • pka: 7.55±0.70(Predicted)
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